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Compound of Interest |

Methyl 1-
Compound Name: aminocyclopropanecarboxylate

hydrochloride

\ J

Essential Safety and Handling Guide for Methyl 1-
aminocyclopropanecarboxylate hydrochloride

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Methyl 1-aminocyclopropanecarboxylate
hydrochloride. It includes detailed operational and disposal plans to ensure safe laboratory
practices.

Chemical Identifier:

e CAS Number: 72784-42-0

Hazard Identification and Classification

Methyl 1-aminocyclopropanecarboxylate hydrochloride is classified as a hazardous
substance. The following table summarizes its GHS hazard classifications.[1][2]
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety.[3]
[4][5] The following PPE is required for handling Methyl 1-aminocyclopropanecarboxylate

hydrochloride:

PPE Type

Specifications

Eye Protection

Chemical safety glasses or goggles.[3]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile gloves).[5]

Body Protection

Laboratory coat.

Respiratory Protection

A dust mask (e.g., N95) is recommended,
especially when handling larger quantities or if
dust is generated. In poorly ventilated areas, a

respirator may be necessary.

Operational Plan: Handling and Storage

Handling:

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

e Avoid Dust Formation: Take precautions to avoid the formation of dust and aerosols.[3]
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» Personal Hygiene: Wash hands thoroughly after handling.[6]

Storage:

» Conditions: Store in a cool, dry, and well-ventilated place.[3]

o Container: Keep the container tightly closed.[3][6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[7]

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.[7]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation s . ;
breathing is difficult, give oxygen. Get medical
attention.[6][7]

Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[8]

Spill Response:

e Minor Spills:
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[e]

Wear appropriate PPE.

o

Absorb the spill with an inert material (e.g., sand, vermiculite).

[¢]

Sweep up the absorbed material and place it in a sealed container for disposal.

[¢]

Clean the spill area with soap and water.
e Major Spills:

o Evacuate the area immediately.

[e]

Alert others in the vicinity.

o

Contact your institution's emergency response team.

Ensure the area is well-ventilated.

[¢]

[¢]

Do not re-enter the area until it has been deemed safe by trained personnel.[9][10]

Disposal Plan

All waste containing Methyl 1-aminocyclopropanecarboxylate hydrochloride must be
treated as hazardous waste.

o Waste Collection: Collect waste material in a clearly labeled, sealed container.

» Disposal Method: Dispose of waste in accordance with all applicable local, state, and federal
regulations. This may involve incineration or disposal at a licensed chemical waste facility.[8]
Do not dispose of down the drain or in regular trash.

Visual Workflows

The following diagrams illustrate the standard operating procedure for handling this chemical
and the appropriate emergency response.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/products/pd180521120354-methyl-1-aminocyclopropanecarboxylate-hydrochloride.html
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b013478?utm_src=pdf-body
https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-801465&DocumentType=MSD&DocumentId=801465_SDS_GB_EN.PDF&DocumentUID=518017&Language=EN&Country=GB&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Workflow for Handling Methyl 1-aminocyclopropanecarboxylate hydrochloride
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Caption: Standard operational workflow for handling the chemical.
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Emergency Response Protocol

Spill or Exposure Occurs

Assess

Assess Severity of
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inor
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Follow First Aid Procedures Evacuate Area Immediately

Clean Spill per Protocol Alert Others

Report Incident to Supervisor Call Emergency Services

Click to download full resolution via product page

Caption: Emergency response workflow for spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/12760695
https://pubchem.ncbi.nlm.nih.gov/compound/12760695
http://ww.chemblink.com/products/72784-42-0.htm
http://ww.chemblink.com/products/72784-42-0.htm
http://ww.chemblink.com/products/72784-42-0.htm
https://phytotechlab.com/mwdownloads/download/link/id/1745
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10433113&lang=EN
https://www.echemi.com/sds/r-cyclopropylglycine-methyl-ester-hydrochloride-pd180521122075.html
https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-801465&DocumentType=MSD&DocumentId=801465_SDS_GB_EN.PDF&DocumentUID=518017&Language=EN&Country=GB&Origin=null
https://www.echemi.com/products/pd180521120354-methyl-1-aminocyclopropanecarboxylate-hydrochloride.html
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b013478#personal-protective-equipment-for-handling-methyl-1-aminocyclopropanecarboxylate-hydrochloride
https://www.benchchem.com/product/b013478#personal-protective-equipment-for-handling-methyl-1-aminocyclopropanecarboxylate-hydrochloride
https://www.benchchem.com/product/b013478#personal-protective-equipment-for-handling-methyl-1-aminocyclopropanecarboxylate-hydrochloride
https://www.benchchem.com/product/b013478#personal-protective-equipment-for-handling-methyl-1-aminocyclopropanecarboxylate-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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